R-(+)-Cibenzoline-d4

• Molecular Formula: C18H18N2
• Molecular Weight: 266.4 g/mol
• InChI: InChI=1S/C18H18N2/c1-3-7-14(8-4-1)18(15-9-5-2-6-10-15)13-16(18)17-19-11-12-20-17/h1-10,16H,11-13H2,(H,19,20)/t16-/m0/s1/i11D2,12D2
• InChIKey: IPOBOOXFSRWSHL-LSQQKBHASA-N

R-(+)-Cibenzoline-d4 Analytical Standard

R-(+)-Cibenzoline-d4 (also designated R-(+)-Cifenline-d4) is a stable isotope-labeled analogue of the R-(+)-enantiomer of cibenzoline, a Class I antiarrhythmic agent with additional Class III and IV activities [1]. This compound is specifically deuterated at four hydrogen positions (molecular formula C18H14D4N2, molecular weight 266.37), enabling precise mass spectrometric differentiation from the unlabeled analyte in complex biological matrices . As a chiral molecule, cibenzoline exhibits significant enantioselective differences in both pharmacological activity and metabolic disposition, making enantiomer-specific analytical standards essential for accurate bioanalytical quantification [2].

Workflow

Chiral enantiomer-specific bioanalysis

Format

Deuterated SIL-IS (d4)

Context

Enantioselective pharmacokinetic research

• [1] Harron DW, Brogden RN, Faulds D, Fitton A. Cibenzoline. A review of its pharmacological properties and therapeutic potential in arrhythmias. Drugs. 1992;43(5):734-59. View Source
• [2] Niwa T, Shiraga T, Mitani Y, Terakawa M, Tokuma Y, Kagayama A. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metab Dispos. 2000;28(9):1128-34. View Source

Why Generic Cibenzoline-d4 Fails

The procurement of a generic cibenzoline-d4 standard, which may be racemic or of unspecified stereochemistry, introduces a fundamental analytical risk for laboratories conducting enantioselective pharmacokinetic or drug-drug interaction studies. The two enantiomers of cibenzoline exhibit markedly different metabolic pathways: R-(+)-cibenzoline undergoes CYP2D6-catalyzed M1 (p-hydroxycibenzoline) formation with an intrinsic clearance (CLint) 23-fold greater than that of S-(-)-cibenzoline in human liver microsomes [1]. Furthermore, the enantiomers display distinct pharmacological profiles, with S-(-)-cibenzoline exhibiting a negative inotropic effect 1.8 times more potent than that of R-(+)-cibenzoline in canine isolated heart preparations [2]. Using a non-enantiopure deuterated internal standard would therefore compromise assay specificity, potentially confounding the interpretation of chiral discrimination studies and leading to inaccurate quantification of individual enantiomer concentrations in biological samples.

Metabolic clearance divergence

R-(+)-enantiomer clearance via CYP2D6 differs substantially from S-(-), rendering racemic standards inadequate for enantiomer-specific quantification.

Pharmacodynamic profile mismatch

S-(-)-enantiomer negative inotropic potency differs from R-(+), potentially confounding PK-PD correlation if enantiomers are not resolved.

Chiral quantification failure

Non-enantiopure internal standard cannot distinguish enantiomer-specific concentrations, compromising chiral discrimination study interpretation.

• [1] Niwa T, Shiraga T, Mitani Y, Terakawa M, Tokuma Y, Kagayama A. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metab Dispos. 2000;28(9):1128-34. View Source
• [2] Takehana S, Sugiyama A, Hashimoto K. Cardiovascular effects of optical isomers of cibenzoline, assessed in the canine isolated, blood-perfused papillary muscle and sinoatrial node preparations. J Cardiovasc Pharmacol. 1999;34(5):660-5. View Source

R-(+)-Cibenzoline-d4 Differentiation Evidence

Enantioselective Intrinsic Clearance

The intrinsic clearance (CLint) for the formation of the M1 metabolite (p-hydroxycibenzoline) from R-(+)-cibenzoline is 23-fold greater than that from S-(-)-cibenzoline in human liver microsomes [1]. This pronounced enantioselectivity in metabolic clearance is mediated predominantly by CYP2D6, with M1 formation from R-(+)-cibenzoline highly correlated with CYP2D6 content and bufuralol 1'-hydroxylation, and inhibited by quinidine [1]. In contrast, the total intrinsic clearance for the four main metabolites from R-(+)-cibenzoline was 1.64 μL/min/mg compared to 1.47 μL/min/mg for S-(-)-cibenzoline, representing only a 12% difference in overall metabolic rate [1].

M1 Clearance Enantioselectivity

Head-to-head

R-(+)-enantiomer CLint 23-fold greater than S-(-)

Supports need for enantiopure internal standard in chiral PK studies

Human liver microsomes; CYP2D6-mediated

Evidence Dimension	Intrinsic clearance (CLint) for M1 metabolite formation
Target Compound Data	R-(+)-cibenzoline M1 formation CLint: data normalized to S-(-)-enantiomer (23-fold greater)
Comparator Or Baseline	S-(-)-cibenzoline M1 formation CLint: baseline (1-fold)
Quantified Difference	23-fold greater CLint for R-(+)-enantiomer
Conditions	Human liver microsomes; substrate concentration 5 μM (for M1); 37°C; 30 min incubation with NADPH-generating system

Why This Matters

This 23-fold difference in M1 formation clearance necessitates the use of an enantiopure deuterated standard for accurate quantification in chiral pharmacokinetic studies, as racemic standards would obscure the distinct metabolic fate of each enantiomer.

• [1] Niwa T, Shiraga T, Mitani Y, Terakawa M, Tokuma Y, Kagayama A. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metab Dispos. 2000;28(9):1128-34. View Source

Enantiomer-Specific Negative Inotropy

In canine isolated, blood-perfused papillary muscle preparations, the negative inotropic effect of S-(-)-cibenzoline was 1.8 times more potent than that of R-(+)-cibenzoline, whereas no significant difference was observed between the isomers in negative chronotropic and coronary vasodilator effects [1]. Mechanistically, S-(-)-cibenzoline inhibits sodium channels more potently than calcium channels, whereas R-(+)-cibenzoline suppresses sodium channels and calcium channels with similar potency [1]. The calcium channel-blocking potency of the two isomers is comparable [1].

Negative Inotropic Potency

Head-to-head

S-(-)-enantiomer 1.8× more potent than R-(+)

Enantiomer-specific analytical standard required for PD correlation

Canine isolated papillary muscle preparation

Evidence Dimension	Negative inotropic potency
Target Compound Data	R-(+)-cibenzoline negative inotropic effect: baseline (1-fold)
Comparator Or Baseline	S-(-)-cibenzoline negative inotropic effect: 1.8-fold greater
Quantified Difference	S-(-)-enantiomer 1.8× more potent than R-(+)-enantiomer
Conditions	Canine isolated, blood-perfused papillary muscle preparation; dose-dependent assessment

Why This Matters

The 1.8-fold difference in negative inotropic potency between enantiomers reinforces the requirement for enantiomer-specific analytical standards in studies correlating plasma concentrations with pharmacodynamic effects.

• [1] Takehana S, Sugiyama A, Hashimoto K. Cardiovascular effects of optical isomers of cibenzoline, assessed in the canine isolated, blood-perfused papillary muscle and sinoatrial node preparations. J Cardiovasc Pharmacol. 1999;34(5):660-5. View Source

Deuterium Isotope Effect Caveats

While stable isotopically labeled (SIL) internal standards are considered the gold standard for quantitative LC-MS/MS bioanalysis, deuterium-labeled compounds may demonstrate unexpected chromatographic behavior distinct from the unlabeled analyte [1]. Significant isotopic effects associated with deuterium labeling often cause the deuterated internal standard to elute at a different retention time from the target analyte, diminishing its capability to compensate for matrix effects [2]. In a systematic comparison of deuterated (²H) versus non-deuterated (¹³C and ¹⁵N) SIL internal standards for quantifying urinary biomarkers, deuterated 2MHA-[²H₇] generated negatively biased results of -38.4% compared to known spike concentrations, whereas no significant bias was observed for ¹³C-labeled standards [2]. The concentration generated with 2MHA-[²H₇] was on average 59.2% lower than that generated with 2MHA-[¹³C₆] [2]. Post-column infusion demonstrated that ion suppression experienced by the analyte and ¹³C-labeled internal standard was not equally experienced by the deuterated internal standard [2].

Deuterium Isotope Effect

Class-level

Deuterated IS bias up to -38.4% vs ¹³C-IS (class-level example)

Method validation should verify co-elution and matrix effect compensation

Applies to deuterated SIL-IS; assay-specific verification needed

Evidence Dimension	Spike accuracy bias due to differential matrix effects
Target Compound Data	Class-level: deuterated SIL internal standards may exhibit retention time shifts relative to unlabeled analyte (phenomenon applicable to R-(+)-cibenzoline-d4 as a deuterated compound)
Comparator Or Baseline	Non-deuterated SIL internal standards (¹³C- or ¹⁵N-labeled) maintain co-elution with analyte
Quantified Difference	Bias of -38.4% for deuterated IS vs. no significant bias for ¹³C-labeled IS (class-level example; specific to 2MHA assay)
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers; deuterated vs. ¹³C-labeled internal standard comparison

Why This Matters

This class-level evidence highlights that deuterated internal standards, including R-(+)-cibenzoline-d4, require rigorous method validation to verify co-elution and equivalent matrix effect compensation; procurement decisions should consider whether ¹³C-labeled alternatives may offer superior analytical performance for a given assay.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Bhandari D, et al. Mitigating Matrix Effects in LC-ESI-MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Defined Storage Stability

R-(+)-Cibenzoline-d4 as a solid powder demonstrates defined stability under specified storage conditions: 3 years at -20°C, 2 years at 4°C . When reconstituted in solvent, stability parameters are more constrained: 6 months at -80°C and 1 month at -20°C . The compound is stable at ambient temperature during shipping for several days . The purity specification for this reference standard is ≥98% as determined by HPLC and NMR . These vendor-specified stability parameters contrast with the shorter stability windows of unlabeled cibenzoline in biological matrices, which may degrade more rapidly under similar storage conditions.

Defined Storage Stability

Data to verify

Powder: 3 years at -20°C; solvent: 6 months at -80°C

Supports procurement planning for longitudinal studies

Vendor-specified; lot-specific COA review advised

Evidence Dimension	Stability (shelf-life) under defined storage conditions
Target Compound Data	Powder: 3 years at -20°C, 2 years at 4°C; Solvent: 6 months at -80°C, 1 month at -20°C
Comparator Or Baseline	Class-level baseline for deuterated analytical standards: comparable stability profiles expected for structurally similar deuterated compounds
Quantified Difference	Quantified shelf-life duration under specified temperature conditions; unlabeled cibenzoline stability in biological matrices is typically shorter due to enzymatic degradation
Conditions	Powder storage at -20°C and 4°C; solvent storage at -80°C and -20°C

Why This Matters

Defined long-term storage stability (3 years at -20°C) reduces the frequency of re-procurement and ensures analytical consistency across longitudinal studies, a key logistical consideration for laboratories planning multi-year pharmacokinetic or method validation projects.

Differential CYP Enzyme Involvement

The formation of M2, M3, and M4 from both R-(+)- and S-(-)-cibenzoline was highly correlated with testosterone 6β-hydroxylation and CYP3A4 content [1]. However, the R-(+)/S-(-)-enantiomer ratio of CLint for M2, M3, and M4 formation ranged from 0.39 to 0.83, indicating that the R-(+)-enantiomer is metabolized to these CYP3A4-mediated products at a slower rate than the S-(-)-enantiomer [1]. Additionally, quinidine inhibited M4 formation from R-(+)-cibenzoline by 45%, and M2 formation from R-(+)-cibenzoline was inhibited by quinidine by 46-52% at 5 μM substrate concentration, whereas inhibition was not observed at 100 μM [1]. Ketoconazole, a potent CYP3A4/5 inhibitor, had a strong inhibitory effect on the formation of M2, M3, and M4 from both enantiomers [1].

CYP3A4-Mediated Enantiomer Ratios

Head-to-head

R/S CLint ratio 0.39–0.83 for M2, M3, M4

Enantiopure standard enables accurate DDI assessment

Human liver microsomes; CYP3A4 correlation

Evidence Dimension	Enantiomer ratio of CLint for CYP3A4-mediated metabolites (M2, M3, M4)
Target Compound Data	R-(+)-cibenzoline CLint for M2/M3/M4: R/S ratio 0.39 to 0.83
Comparator Or Baseline	S-(-)-cibenzoline CLint for M2/M3/M4: baseline (ratio denominator)
Quantified Difference	R-(+)-enantiomer CLint 39-83% of S-(-)-enantiomer CLint for CYP3A4-mediated metabolites
Conditions	Human liver microsomes; substrate concentration 5-100 μM; 37°C; 30 min incubation

Why This Matters

The enantiomer-specific CLint ratios for CYP3A4-mediated metabolites demonstrate that R-(+)-cibenzoline has a distinct metabolic signature compared to its antipode, requiring enantiopure analytical standards for accurate assessment of CYP3A4-mediated drug-drug interaction studies involving cibenzoline.

• [1] Niwa T, Shiraga T, Mitani Y, Terakawa M, Tokuma Y, Kagayama A. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metab Dispos. 2000;28(9):1128-34. View Source

R-(+)-Cibenzoline-d4 Application Scenarios

CYP2D6 Phenotype PK Studies

Use R-(+)-Cibenzoline-d4 as the internal standard for LC-MS/MS quantification of R-(+)-cibenzoline plasma concentrations in pharmacokinetic studies involving subjects with known CYP2D6 genotype or phenotype. The 23-fold greater M1 intrinsic clearance for the R-(+)-enantiomer via CYP2D6 [1] necessitates enantiomer-specific quantification to accurately assess the impact of CYP2D6 polymorphism on drug exposure and clearance. Generic or racemic deuterated standards cannot resolve the enantiomer-specific pharmacokinetic profiles required for interpreting genotype-phenotype correlations in this context [1].

CYP2D6/CYP3A4 DDI Studies

Employ R-(+)-Cibenzoline-d4 in bioanalytical assays designed to evaluate drug-drug interactions involving cibenzoline and co-administered CYP2D6 inhibitors (e.g., quinidine) or CYP3A4 modulators (e.g., ketoconazole). The enantiomer-specific inhibitory profiles documented in human liver microsomes—including 45% inhibition of M4 formation from R-(+)-cibenzoline by quinidine and 46-52% inhibition of M2 formation [1]—demonstrate that R-(+)-cibenzoline metabolism is differentially affected by CYP modulators compared to the S-(-)-enantiomer. Accurate quantification of R-(+)-cibenzoline concentrations in these interaction studies requires an enantiopure deuterated internal standard [1].

Cardiovascular PK-PD Correlation

Apply R-(+)-Cibenzoline-d4 as the internal standard for quantifying R-(+)-cibenzoline concentrations in studies correlating plasma drug levels with negative inotropic effects. Given that S-(-)-cibenzoline is 1.8 times more potent in producing negative inotropy than R-(+)-cibenzoline [2], the use of enantiopure deuterated standards ensures that measured plasma concentrations of each enantiomer can be accurately linked to their respective pharmacodynamic contributions. This is particularly relevant in canine isolated heart preparations or in vivo cardiovascular pharmacology studies where enantiomer-specific effects are being evaluated [2].

ANDA Bioanalytical Method Validation

Utilize R-(+)-Cibenzoline-d4 as a fully characterized reference standard in analytical method development, validation, and quality control applications supporting Abbreviated New Drug Applications (ANDA) and Drug Master File (DMF) submissions. The compound is supplied with comprehensive Certificate of Analysis documentation meeting regulatory compliance standards [3], and is specifically marketed for use in bio-analytical research including BA/BE (bioavailability/bioequivalence) studies . The defined long-term storage stability of 3 years at -20°C supports its use in multi-year regulatory studies requiring consistent analytical reference materials.

Application

Selection Property

Validation Focus

CYP2D6 phenotype PK research

Enantiomer-specific quantification

CYP2D6-mediated clearance interpretation

CYP2D6/CYP3A4 drug interaction research

Enantiopure deuterated internal standard

DDI metabolite profiling context

Cardiovascular PK-PD correlation studies

Enantiomer-resolved quantification

Negative inotropic effect correlation context

Bioanalytical method validation

Enantiopure deuterated reference standard

Lot-specific COA and stability documentation

• [1] Niwa T, Shiraga T, Mitani Y, Terakawa M, Tokuma Y, Kagayama A. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metab Dispos. 2000;28(9):1128-34. View Source
• [2] Takehana S, Sugiyama A, Hashimoto K. Cardiovascular effects of optical isomers of cibenzoline, assessed in the canine isolated, blood-perfused papillary muscle and sinoatrial node preparations. J Cardiovasc Pharmacol. 1999;34(5):660-5. View Source
• [3] Axios Research. Cibenzoline Related Products - Certificates of Analysis and Analytical Data. View Source